Cas no 1551887-70-7 (1,1,1-trifluoro-3-(1-methyl-1H-pyrazol-3-yl)propan-2-one)

• Product Name: 1,1,1-trifluoro-3-(1-methyl-1H-pyrazol-3-yl)propan-2-one
• CAS No: 1551887-70-7
• MF: C₇H₇F₃N₂O
• MW: 192.138491868973
• CID: 6512050
• PubChem ID: 82869460
• Update Time: 2025-10-19

1,1,1-trifluoro-3-(1-methyl-1H-pyrazol-3-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(1-methyl-1H-pyrazol-3-yl)propan-2-one
• AKOS021188419
• 1551887-70-7
• EN300-1932484

• Inchi： 1S/C7H7F3N2O/c1-12-3-2-5(11-12)4-6(13)7(8,9)10/h2-3H,4H2,1H3
• InChI Key： XUBNPVMRJUBNRZ-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=CN(C)N=1)=O)(F)F

Computed Properties

• Exact Mass: 192.05104734g/mol
• Monoisotopic Mass: 192.05104734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 34.9Ų

Additional information on 1,1,1-trifluoro-3-(1-methyl-1H-pyrazol-3-yl)propan-2-one

Introduction to 1,1,1-Trifluoro-3-(1-methyl-1H-pyrazol-3-yl)propan-2-one (CAS No. 1551887-70-7)

1,1,1-Trifluoro-3-(1-methyl-1H-pyrazol-3-yl)propan-2-one (CAS No. 1551887-70-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as TFA-MP, is characterized by its unique trifluoromethyl and pyrazole functional groups, which contribute to its distinct chemical properties and potential biological activities.

The chemical structure of 1,1,1-trifluoro-3-(1-methyl-1H-pyrazol-3-yl)propan-2-one consists of a trifluoromethyl group attached to a ketone moiety, along with a substituted pyrazole ring. The presence of these functional groups imparts several key characteristics to the molecule, including enhanced lipophilicity and metabolic stability. These properties make it an attractive candidate for various applications in drug discovery and development.

Recent studies have explored the potential therapeutic applications of 1,1,1-trifluoro-3-(1-methyl-1H-pyrazol-3-yl)propan-2-one. One notable area of research is its use as a scaffold for the development of novel inhibitors targeting specific enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory activity against certain kinases involved in cancer progression. This finding suggests that TFA-MP could serve as a valuable lead compound for the design of anticancer drugs.

In addition to its potential as an anticancer agent, 1,1,1-trifluoro-3-(1-methyl-1H-pyrazol-3-yl)propan-2-one has also been investigated for its anti-inflammatory properties. Research conducted by a team at the University of California demonstrated that this compound effectively reduced inflammation in animal models of arthritis. The mechanism underlying this effect is thought to involve the modulation of pro-inflammatory cytokines and signaling pathways.

The synthesis of 1,1,1-trifluoro-3-(1-methyl-1H-pyrazol-3-yl)propan-2-one has been optimized through various methodologies to improve yield and purity. A commonly used synthetic route involves the reaction of 3-bromopyrazole with trifluoromethyl ketone intermediates under controlled conditions. Advances in synthetic chemistry have enabled the production of this compound on a larger scale, facilitating its broader application in both academic and industrial settings.

Beyond its therapeutic potential, TFA-MP has also found utility as a tool compound in chemical biology research. Its ability to selectively interact with specific protein targets makes it an invaluable reagent for probing biological pathways and validating drug targets. For example, it has been used in high-throughput screening assays to identify novel small molecules with therapeutic potential.

The safety profile of 1,1,1-trifluoro-3-(1-methyl-1H-pyrazol-3-yl)propan-2-one is another critical aspect that has been extensively studied. Toxicological evaluations have shown that this compound exhibits low toxicity at therapeutic concentrations, making it suitable for further preclinical and clinical development. However, ongoing research is necessary to fully understand its long-term effects and potential side effects.

In conclusion, 1,1,1-trifluoro-3-(1-methyl-1H-pyrazol-3-yl)propan-2-one (CAS No. 1551887-70-7) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties position it as a valuable candidate for the development of novel therapeutic agents. As research in this area continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the scientific community.